![molecular formula C20H25N5O3S B2874281 Ethyl 2-(1-(6-cyclopropylpyrimidin-4-yl)piperidine-4-carboxamido)-4-methylthiazole-5-carboxylate CAS No. 1788770-06-8](/img/structure/B2874281.png)
Ethyl 2-(1-(6-cyclopropylpyrimidin-4-yl)piperidine-4-carboxamido)-4-methylthiazole-5-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 2-(1-(6-cyclopropylpyrimidin-4-yl)piperidine-4-carboxamido)-4-methylthiazole-5-carboxylate is a useful research compound. Its molecular formula is C20H25N5O3S and its molecular weight is 415.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Thiazole-aminopiperidine Hybrid Analogues
A series of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates were designed by molecular hybridization and synthesized from aryl thioamides. These compounds were evaluated for their in vitro Mycobacterium smegmatis (MS) GyrB ATPase assay, Mycobacterium tuberculosis (MTB) DNA gyrase super coiling assay, antituberculosis activity, and cytotoxicity. Among the twenty-four compounds studied, ethyl-4-(4-((4-fluorobenzyl)amino)piperidin-1-yl)-2-phenylthiazole-5-carboxylate was found to be the most promising compound, showing activity against all tests with MS GyrB IC50 of 24.0 ± 2.1 μM, 79% inhibition of MTB DNA gyrase at 50 μM, MTB MIC of 28.44 μM, and was not cytotoxic at 50 μM (V. U. Jeankumar et al., 2013).
Antimicrobial Activity of Pyrimidine Derivatives
Another study focused on the synthesis of mercapto- and aminopyrimidine derivatives as potential antimicrobial agents. Reaction of ethyl 4-chloro-2-phenylpyrimidine-4-carboxylate with various agents yielded the corresponding thioethers and other derivatives. Several compounds were tested for their in vitro antimicrobial activity against pathogenic micro-organisms, demonstrating active properties (M. El-kerdawy et al., 1990).
Novel Pyrazolopyrimidines Derivatives
A novel series of pyrazolopyrimidines derivatives were synthesized and evaluated for their anticancer and anti-5-lipoxygenase agents. The compounds were screened for their cytotoxic (HCT-116 and MCF-7) and 5-lipoxygenase inhibition activities, with several showing significant results. The structure-activity relationship (SAR) was discussed to understand the implications of these findings (A. Rahmouni et al., 2016).
Analgesic and Antiparkinsonian Activities
The synthesis and pharmacological evaluation of various thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives were conducted. These compounds were derived from 2-chloro-6-ethoxy-4-acetylpyridine and showed good analgesic and antiparkinsonian activities comparable to reference drugs Valdecoxib® and Benzatropine® (A. Amr et al., 2008).
Properties
IUPAC Name |
ethyl 2-[[1-(6-cyclopropylpyrimidin-4-yl)piperidine-4-carbonyl]amino]-4-methyl-1,3-thiazole-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N5O3S/c1-3-28-19(27)17-12(2)23-20(29-17)24-18(26)14-6-8-25(9-7-14)16-10-15(13-4-5-13)21-11-22-16/h10-11,13-14H,3-9H2,1-2H3,(H,23,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWSAFUNXWXDTHR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)NC(=O)C2CCN(CC2)C3=NC=NC(=C3)C4CC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.